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Compound of Interest

Compound Name:
N-(3-

(aminomethyl)benzyl)acetamidine

Cat. No.: B1215308 Get Quote

Technical Support Center: N-(3-
(aminomethyl)benzyl)acetamidine (1400W)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of N-(3-
(aminomethyl)benzyl)acetamidine, a potent and selective inhibitor of inducible nitric oxide

synthase (iNOS).

Frequently Asked Questions (FAQs)
Q1: What is N-(3-(aminomethyl)benzyl)acetamidine?

N-(3-(aminomethyl)benzyl)acetamidine, commonly known as 1400W, is a small molecule

inhibitor of nitric oxide synthase.[1][2] It is an aralkylamine, specifically a derivative of N-

benzylacetamidine with an aminomethyl group substituted on the benzene ring.[1][3] Its

primary use is in research to study the role of inducible nitric oxide synthase (iNOS) in various

physiological and pathological processes.[4][5][6]

Q2: What is the mechanism of action of N-(3-(aminomethyl)benzyl)acetamidine?
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N-(3-(aminomethyl)benzyl)acetamidine is a slow, tight-binding, and highly selective inhibitor

of inducible nitric oxide synthase (iNOS).[4][5][7] Inhibition of iNOS by 1400W is time-

dependent and requires the cofactor NADPH.[7][8] It acts as a competitive inhibitor with

respect to the substrate L-arginine.[7] The inhibition is considered either irreversible or very

slowly reversible.[7][8]

Q3: What are the common forms of N-(3-(aminomethyl)benzyl)acetamidine available for

research?

N-(3-(aminomethyl)benzyl)acetamidine is most commonly available as a dihydrochloride salt

(C₁₀H₁₅N₃ · 2HCl).[4][7] This salt form enhances its solubility in aqueous solutions.

Q4: How should N-(3-(aminomethyl)benzyl)acetamidine be stored?

For long-term stability, N-(3-(aminomethyl)benzyl)acetamidine dihydrochloride should be

stored as a crystalline solid at -20°C.[4][7] Stock solutions in organic solvents like DMSO and

methanol can also be stored at -20°C for several months.[8] Aqueous solutions are less stable

and should be prepared fresh for daily use.[8]

Troubleshooting Guides
This section addresses specific issues that researchers may encounter during their

experiments with N-(3-(aminomethyl)benzyl)acetamidine.

Issue 1: Compound Precipitation in Aqueous Buffer

Potential Cause: The solubility of N-(3-(aminomethyl)benzyl)acetamidine can be affected

by the pH and composition of the buffer.

Troubleshooting Steps:

Ensure the pH of your aqueous buffer is compatible with the compound. While generally

soluble in water and PBS (pH 7.2)[8], extreme pH values may affect its stability and

solubility.

If using a concentrated stock solution in an organic solvent, ensure that the final

concentration of the organic solvent in the aqueous buffer is low enough to not cause
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precipitation.

Consider preparing the aqueous solution fresh before each experiment, as the compound

is less stable in aqueous systems.[8]

Issue 2: Inconsistent or Lack of iNOS Inhibition

Potential Cause: Several factors can lead to variability in the inhibitory effect of N-(3-
(aminomethyl)benzyl)acetamidine.

Troubleshooting Steps:

Verify Compound Integrity: Ensure the compound has been stored correctly at -20°C.[4][7]

Improper storage can lead to degradation.

Fresh Solutions: Prepare aqueous solutions of 1400W fresh for each experiment.[8]

Cofactor Requirement: Confirm the presence of NADPH in your experimental system, as

the inhibition of iNOS by 1400W is dependent on this cofactor.[7][8]

Concentration and Incubation Time: Review the concentration and incubation time used in

your experiment. As a slow, tight-binding inhibitor, sufficient incubation time is necessary to

observe maximal inhibition.[7]

Competitive Substrate: Be mindful of the concentration of L-arginine in your system, as

1400W is a competitive inhibitor.[7] High levels of L-arginine may reduce the apparent

potency of the inhibitor.

Issue 3: Potential Interactions with Other Reagents

While specific reactivity data with a wide range of chemical reagents is not extensively

published, the chemical structure of N-(3-(aminomethyl)benzyl)acetamidine, containing a

benzylamine and an acetamidine functional group, suggests potential interactions to be aware

of in experimental design.

Acids and Bases: The presence of amino and amidine groups makes the molecule basic. It

will react with strong acids to form salts. The dihydrochloride salt is the common commercial
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form.[4][7] Strong bases may deprotonate the molecule, potentially affecting its solubility and

biological activity.

Oxidizing and Reducing Agents: The benzylamine moiety can be susceptible to oxidation.[9]

Avoid strong oxidizing agents. The stability in the presence of common biological reducing

agents is generally good, as evidenced by its use in cellular and in vivo studies.

Aldehydes and Ketones: The primary amine of the aminomethyl group can potentially react

with aldehydes and ketones to form imines. This is a consideration if your experimental

system contains high concentrations of these functional groups.

Data Presentation
Table 1: Solubility of N-(3-(aminomethyl)benzyl)acetamidine dihydrochloride

Solvent Solubility Reference

Water Soluble to 100 mM

PBS (pH 7.2) >10 mg/mL [8]

DMSO Soluble [7]

Methanol Soluble [7]

Ethanol <0.25 mg/mL [8]

N,N-dimethylformamide <0.25 mg/mL [8]

Table 2: Inhibitory Activity of N-(3-(aminomethyl)benzyl)acetamidine
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Target Enzyme
Inhibition Constant
(Ki/Kd)

Selectivity vs iNOS Reference

human inducible NOS

(iNOS)
≤ 7 nM (Kd) - [7]

human neuronal NOS

(nNOS)
2 µM (Ki) ~285-fold [7]

human endothelial

NOS (eNOS)
50 µM (Ki) ~7140-fold [7]

rat iNOS -
>1000-fold vs eNOS

(in aortic rings)
[7]

Experimental Protocols
Protocol 1: In Vitro Inhibition of iNOS in Macrophage Cell Culture

This protocol is adapted from studies investigating the effect of N-(3-
(aminomethyl)benzyl)acetamidine on cytokine production in cell lines like J774A.1

macrophages.[10][11]

Cell Seeding: Plate macrophages at a density of 1x10⁶ cells/mL in a suitable culture medium.

Compound Preparation: Prepare a stock solution of N-(3-
(aminomethyl)benzyl)acetamidine dihydrochloride in sterile DMSO or water. Freshly

prepare dilutions in the culture medium to the desired final concentrations (e.g., 50 µM).

Cell Treatment: Add the diluted N-(3-(aminomethyl)benzyl)acetamidine to the cell cultures.

iNOS Induction: Concurrently or shortly after adding the inhibitor, stimulate the cells with

lipopolysaccharide (LPS) (e.g., 100 ng/mL) and interferon-gamma (IFN-γ) (e.g., 25 U/mL) to

induce iNOS expression.

Incubation: Incubate the cells for a specified period (e.g., 18 hours) at 37°C in a humidified

CO₂ incubator.
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Nitrite Measurement: Collect the cell culture supernatant and measure the concentration of

nitrite, a stable end-product of nitric oxide, using the Griess reagent. A decrease in nitrite

levels in the presence of N-(3-(aminomethyl)benzyl)acetamidine indicates iNOS inhibition.

Protocol 2: In Vivo Administration in a Rodent Model

This protocol is a general guideline based on in vivo studies using N-(3-
(aminomethyl)benzyl)acetamidine in rats.

Compound Preparation: Dissolve N-(3-(aminomethyl)benzyl)acetamidine dihydrochloride

in a sterile vehicle suitable for injection, such as saline. The concentration should be

calculated based on the desired dosage and the animal's body weight.

Administration: Administer the solution to the animals via a chosen route, such as

subcutaneous (s.c.) injection or continuous infusion using an osmotic pump. Dosages can

vary, for example, 10 mg/kg.[12]

Experimental Model: The timing of administration will depend on the specific experimental

model of inflammation or disease being studied.

Monitoring and Analysis: Monitor the animals for physiological and behavioral changes. At

the end of the experiment, collect tissues or plasma to measure relevant biomarkers, such

as nitrite/nitrate levels or protein expression of iNOS.
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General Experimental Workflow for In Vitro iNOS Inhibition
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Caption: General workflow for in vitro iNOS inhibition experiments.
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Mechanism of Action of N-(3-(aminomethyl)benzyl)acetamidine
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Caption: Inhibition of iNOS by N-(3-(aminomethyl)benzyl)acetamidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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